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Essential Safety and Handling Guide for Tiron
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of Tiron (also known as Pyrocatechol-3,5-disulfonic acid disodium salt).

The following procedural steps are designed to ensure the safety of researchers, scientists,

and drug development professionals in a laboratory setting.

Hazard Identification
Tiron presents the following primary hazards:

Eye Irritation: Causes serious eye irritation.[1][2][3][4]

Skin and Respiratory Irritation: May cause skin and respiratory tract irritation.[3][4][5]

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[1][2]

The substance is an off-white crystalline powder.[5] Under GHS classification, it is labeled with

the signal word "Warning" and pictograms for "irritant" and "environmental hazard".[2]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to minimize exposure and ensure personal safety.
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Protection Type Specific Equipment Rationale

Eye/Face Protection

Chemical safety goggles with

side protection or a face

shield.[1][5][6]

To prevent contact with eyes,

as Tiron causes serious eye

irritation.[1][2][3]

Hand Protection

Chemical-resistant protective

gloves (tested according to EN

374).[1][3][6]

To prevent skin contact and

potential irritation.[3][5]

Body Protection

Wear suitable protective

clothing, such as a lab coat.[3]

[5][6]

To prevent skin exposure

during handling and in case of

spills.

Respiratory Protection

An approved mask or

respirator should be worn in

case of insufficient ventilation

or when dust is generated.[3]

[6]

To prevent inhalation of dust

particles, which may cause

respiratory irritation.[3][5]

Operational Plan: Safe Handling and Storage
Engineering Controls:

Work in a well-ventilated area. Use local exhaust ventilation to control dust.[1][2][5]

Facilities must be equipped with an eyewash station and a safety shower.[5]

Handling Procedures:

Read the Safety Data Sheet (SDS) thoroughly before use.

Wear all required PPE as specified in the table above.

Avoid dust formation and accumulation.[1][5]

Avoid contact with skin, eyes, and clothing.[1][5]

Wash hands and exposed skin thoroughly after handling.[1][5][6]
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Do not eat, drink, or smoke in the handling area.[6]

Storage Plan:

Store in a cool, dry, well-ventilated place.[2][5][6] Recommended storage temperature is

between 15–25 °C.[2]

Keep the container tightly closed when not in use.[5][6]

Store away from incompatible materials, which include strong oxidizers, strong acids, and

strong bases.[1][2][3]

Keep away from heat, sources of ignition, and direct sunlight.[2][3]

Emergency and First Aid Procedures
Immediate action is crucial in case of exposure.

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of clean,

fresh water for at least 15 minutes, holding the

eyelids apart. Remove contact lenses if present

and easy to do. Continue rinsing. Seek medical

attention from an ophthalmologist if irritation

persists.[1][2][5]

Skin Contact

Remove contaminated clothing immediately.

Rinse skin with plenty of water or shower. If

symptoms persist, seek medical advice.[1][5][6]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If symptoms persist,

seek medical advice.[5][6]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Call a poison center or doctor if you

feel unwell.[1][5][6]
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Spill and Disposal Plan
Spill Containment and Cleanup:

Evacuate unnecessary personnel from the spillage area.

Ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection, gloves, eye protection, and

protective clothing.[6]

Avoid generating dust.[5]

Contain the spill by covering drains.[1][2]

Mechanically take up the spilled material (e.g., with a clean shovel) and place it into a

suitable, labeled container for disposal.[1][6]

Prevent the substance from entering drains, surface water, or ground water.[1][2]

Disposal Plan:

Tiron and its container must be disposed of as hazardous waste.[1][2]

Disposal must be conducted in accordance with all local, regional, national, and international

regulations.[1][2][6]

Do not empty into drains or release into the environment.[1][2][6]

Quantitative Data
The following tables summarize key quantitative data for Tiron.

Table 1: Physical and Chemical Properties of Tiron
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Property Value Source

Molecular Formula C₆H₄Na₂O₈S₂ [1][3]

Molar Mass 314.2 g/mol [1]

Appearance Off-white crystalline powder [5]

Water Solubility >330 g/L at 20°C [2]

Decomposition Temp. >380°C [1][2]

Log Kₒw (n-octanol/water) < 0.3 (pH 6.5, 25°C) [1][2]

Table 2: Toxicological and Ecotoxicological Data for Tiron

Endpoint Value Species Exposure Time Source

EC₅₀ >100 mg/L
Aquatic

Invertebrates
48 hours [1][2]

ErC₅₀ 0.49 mg/L Algae 72 hours [1][2]

Procedural Workflow Visualization
The following diagram illustrates the standard operational workflow for handling Tiron safely

within a laboratory environment.
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Caption: Safe handling workflow for Tiron from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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